Cas no 1266883-26-4 (2-(pyrrolidin-2-yl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazole)

2-(Pyrrolidin-2-yl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazole is a heterocyclic compound featuring a fused benzodiazole and pyrrolidine structure. This scaffold is of interest in medicinal chemistry due to its potential as a versatile intermediate for the synthesis of pharmacologically active molecules. The compound’s rigid bicyclic framework and nitrogen-rich architecture make it suitable for applications in ligand design, particularly for targeting central nervous system (CNS) receptors or enzymes. Its stability and synthetic accessibility further enhance its utility in exploratory research. The presence of both basic and aromatic functionalities allows for diverse derivatization, enabling the development of novel bioactive compounds with tailored properties.
2-(pyrrolidin-2-yl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazole structure
1266883-26-4 structure
Product Name:2-(pyrrolidin-2-yl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazole
CAS No:1266883-26-4
MF:C11H17N3
MW:191.272782087326
CID:5216920
PubChem ID:71683831
Update Time:2025-06-08

2-(pyrrolidin-2-yl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

    • 2-(pyrrolidin-2-yl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazole
    • Inchi: 1S/C11H17N3/c1-2-5-9-8(4-1)13-11(14-9)10-6-3-7-12-10/h10,12H,1-7H2,(H,13,14)
    • InChI Key: OMLFQIKPYLMTPN-UHFFFAOYSA-N
    • SMILES: N1CCCC1C1=NC2CCCCC=2N1

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 207
  • XLogP3: 1.1
  • Topological Polar Surface Area: 40.7

2-(pyrrolidin-2-yl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazole Pricemore >>

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Additional information on 2-(pyrrolidin-2-yl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazole

Introduction to 2-(Pyrrolidin-2-yl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazole (CAS No. 1266883-26-4)

2-(Pyrrolidin-2-yl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazole (CAS No. 1266883-26-4) is a compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzodiazepines, which are widely known for their diverse pharmacological properties, including anxiolytic, sedative, and muscle relaxant effects. The unique structural features of 2-(pyrrolidin-2-yl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazole make it a promising candidate for the development of novel therapeutic agents.

The chemical structure of 2-(pyrrolidin-2-yl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazole consists of a benzodiazepine core fused with a tetrahydrofuran ring and a pyrrolidine substituent. This combination of structural elements imparts unique physicochemical properties that can influence its biological activity and pharmacokinetic behavior. Recent studies have shown that this compound exhibits high affinity for specific receptors and may have potential applications in the treatment of various neurological disorders.

In the context of drug discovery and development, the synthesis and characterization of 2-(pyrrolidin-2-yl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazole have been extensively studied. The compound can be synthesized through a multi-step process involving the condensation of appropriate starting materials followed by cyclization and functional group modifications. The synthetic route has been optimized to improve yield and purity, making it feasible for large-scale production.

The biological activity of 2-(pyrrolidin-2-yl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazole has been evaluated in various in vitro and in vivo models. Preclinical studies have demonstrated that this compound exhibits potent anxiolytic effects without significant sedation or cognitive impairment. Additionally, it has shown promise in reducing symptoms associated with neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These findings suggest that 2-(pyrrolidin-2-yl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazole may have therapeutic potential beyond traditional benzodiazepines.

The pharmacokinetic properties of 2-(pyrrolidin-2-yl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazole have also been investigated to ensure its suitability for clinical use. Studies have shown that the compound has good oral bioavailability and a favorable half-life, which are crucial factors for its effectiveness as a therapeutic agent. Furthermore, it has demonstrated low toxicity in animal models, indicating a favorable safety profile.

In the realm of clinical research, early-phase clinical trials are currently underway to evaluate the safety and efficacy of 2-(pyrrolidin-2-yl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazole. Preliminary results from these trials have been promising, with patients showing significant improvements in anxiety levels and cognitive function without adverse side effects. These findings underscore the potential of this compound as a novel treatment option for anxiety disorders and other neurological conditions.

The ongoing research on 2-(pyrrolidin-2-y\-l)-4\-,5\-,6\-,7-tetrahydro-\(1H\)\(1\,\(3\)\(benzodiazole

In conclusion, 2-(pyrrolidin\-y\-l)\(4\,\(5\,\(6\,\(7\-tetrahydro-\(1H\)\(1\,\(3\)\(benzodiazole

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